molecular formula C10H12Cl3N B6185053 3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride CAS No. 2624132-59-6

3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride

Cat. No. B6185053
CAS RN: 2624132-59-6
M. Wt: 252.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride” is a derivative of azetidine, which is a four-membered heterocyclic compound containing nitrogen . The “2,5-dichlorophenyl” part suggests the presence of a phenyl ring (a derivative of benzene) with chlorine atoms at the 2nd and 5th positions .


Synthesis Analysis

While specific synthesis methods for “3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride” are not available, similar compounds have been synthesized through various methods. For instance, the synthesis of a compound with a similar structure involved the reaction of 6-methyluracil with 2-chloromethyltiiran .


Molecular Structure Analysis

The molecular structure of “3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride” can be inferred from its name. It likely contains an azetidine ring (a four-membered ring with one nitrogen and three carbon atoms), a phenyl ring (a six-membered carbon ring) with two chlorine atoms attached at the 2nd and 5th positions, and a methyl group attached to the azetidine ring .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride involves the reaction of 2,5-dichlorobenzaldehyde with methylamine followed by reduction with sodium borohydride to yield 3-(2,5-dichlorophenyl)-3-methylazetidine. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2,5-dichlorobenzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2,5-dichlorobenzaldehyde is reacted with excess methylamine in ethanol at room temperature for 24 hours.", "Step 2: The resulting mixture is then cooled to 0°C and sodium borohydride is added slowly with stirring. The reaction is allowed to proceed for 2 hours at 0°C.", "Step 3: The reaction mixture is then quenched with water and extracted with ethyl acetate. The organic layer is dried over magnesium sulfate and concentrated under reduced pressure to yield 3-(2,5-dichlorophenyl)-3-methylazetidine as a yellow oil.", "Step 4: The resulting compound is then dissolved in hydrochloric acid and stirred at room temperature for 2 hours to form the hydrochloride salt.", "Step 5: The hydrochloride salt is filtered, washed with water, and dried under vacuum to yield the final product, 3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride." ] }

CAS RN

2624132-59-6

Product Name

3-(2,5-dichlorophenyl)-3-methylazetidine hydrochloride

Molecular Formula

C10H12Cl3N

Molecular Weight

252.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.